Cas no 31733-58-1 (Benzeneacetamide, 4-amino-N-(phenylmethyl)-)
31733-58-1 structure
Product Name:Benzeneacetamide, 4-amino-N-(phenylmethyl)-
CAS No:31733-58-1
MF:C15H16N2O
MW:240.300343513489
CID:1448304
PubChem ID:20112348
Update Time:2025-04-20
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetamide, 4-amino-N-(phenylmethyl)-
- 31733-58-1
- SCHEMBL6962953
- AKOS000150542
- 2-(4-AMINOPHENYL)-N-BENZYLACETAMIDE
-
- Inchi: 1S/C15H16N2O/c16-14-8-6-12(7-9-14)10-15(18)17-11-13-4-2-1-3-5-13/h1-9H,10-11,16H2,(H,17,18)
- InChI Key: OUIHBOMOUPBFPP-UHFFFAOYSA-N
- SMILES: O=C(CC1C=CC(=CC=1)N)NCC1C=CC=CC=1
Computed Properties
- Exact Mass: 240.12638
- Monoisotopic Mass: 240.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- PSA: 55.12
Benzeneacetamide, 4-amino-N-(phenylmethyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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